Cas no 2229195-37-1 (3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine
• CAS No: 2229195-37-1
• MF: C₁₁H₁₀F₃N
• MW: 213.199013233185
• CID: 6191124
• PubChem ID: 165712844
• Update Time: 2025-06-29

3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine
• EN300-1939423
• 2229195-37-1

• Inchi： 1S/C11H10F3N/c1-4-10(2,3)9-7-15-6-5-8(9)11(12,13)14/h1,5-7H,2-3H3
• InChI Key： BPCZIFRZDHAOKW-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(C#C)(C)C)(F)F

Computed Properties

• Exact Mass: 213.07653381g/mol
• Monoisotopic Mass: 213.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine

3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine: A Promising Scaffold for Targeted Drug Discovery

3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine, with the CAS No. 2229195-37-1, represents a novel pyridine derivative that has garnered significant attention in pharmaceutical research due to its unique structural features and potential therapeutic applications. The molecule combines a pyridine ring with a trifluoromethyl group at the 4-position and a 2-methylbut-3-yn-2-yl substituent at the 3-position, creating a versatile scaffold for drug development. This configuration allows for the modulation of physicochemical properties, such as lipophilicity and metabolic stability, which are critical for optimizing drug candidates in the development pipeline.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the potency of small-molecule inhibitors. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that trifluoromethyl substitutions can significantly improve the binding affinity of pyridine-based compounds to specific protein targets, such as kinases and GPCRs. The 4-(trifluoromethyl)pyridine core in this molecule is particularly advantageous for targeting enzymes with hydrophobic active sites, as the trifluoromethyl group provides steric and electronic effects that stabilize the transition state during catalytic reactions.

The 3-(2-methylbut-3-yn-2-yl) substituent introduces additional complexity to the molecule’s pharmacophore. The presence of a terminal alkyne group (but-3-yn-2-yl) offers opportunities for further functionalization, such as click chemistry reactions, which are widely used in drug discovery to rapidly generate diverse derivatives. A 2024 preprint from the University of Cambridge showcased how alkyne-functionalized pyridine derivatives could be used to develop selective inhibitors for cancer-associated kinases, leveraging the reactivity of the acetylene group for bioconjugation.

One of the most compelling aspects of 3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine is its potential as a lead compound for anti-inflammatory and antitumor therapies. A 2023 study in ACS Chemical Biology reported that compounds with similar structural motifs exhibited potent activity against NF-κB signaling pathways, which are implicated in chronic inflammation and cancer progression. The trifluoromethyl group at the 4-position was found to enhance the molecule’s ability to inhibit the IKKβ subunit, a key regulator of NF-κB activation.

From a synthetic perspective, the preparation of 3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight the importance of controlled reactivity in drug synthesis. A 2023 paper in Organic & Biomolecular Chemistry described a novel approach using catalytic alkyne hydroarylation to introduce the 2-methylbut-3-yn-2-yl group into pyridine rings, demonstrating the feasibility of scalable synthesis methods for this compound. Such advancements are critical for transitioning from academic research to industrial drug development.

Additionally, computational studies have provided insights into the molecular interactions of 3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine with biological targets. Molecular docking simulations revealed that the trifluoromethyl group forms favorable van der Waals interactions with hydrophobic pockets in protein targets, while the alkyne substituent contributes to hydrogen bonding with key residues in the active site. These findings underscore the molecule’s potential for designing highly specific inhibitors with minimal off-target effects.

Looking ahead, the development of 3-(2-methylbut-3-yn-2-yl)-4-(trifluoromethyl)pyridine as a therapeutic agent will depend on further optimization of its pharmacokinetic properties. Recent trends in medicinal chemistry emphasize the importance of improving the oral bioavailability of such compounds, which can be achieved through modifications to the alkyne group or the introduction of additional functional groups that enhance solubility. Collaborative efforts between academia and industry are expected to accelerate the translation of this molecule into clinical applications.